1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Specification

• CAS No.: 946280-51-9
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• IUPAC Name: 1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxopyridine-3-carboxamide
• Standard InChI: InChI=1S/C21H19ClN2O2/c1-14-5-3-8-19(15(14)2)23-21(26)17-9-10-20(25)24(13-17)12-16-6-4-7-18(22)11-16/h3-11,13H,12H2,1-2H3,(H,23,26)
• Standard InChI Key: NWSQFLBNLUPHHE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)Cl)C

Introduction

1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a complex organic compound belonging to the dihydropyridine class. It features a 6-oxo group and a carboxamide functional group, which contribute to its potential biological activities. The compound includes a chlorophenyl group, known for enhancing pharmacological properties, and two methyl groups on the phenyl ring, adding to its steric bulk and potentially influencing its biological interactions.

Synthesis

The synthesis of 1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide typically involves multiple steps, though specific details are not readily available in reliable sources. Generally, compounds in this class are synthesized using starting materials like pyridine derivatives and appropriate amines or aldehydes.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Uniqueness
N-Methyl-6-oxo-1,6-dihydropyridine-3-carboxamide	Methyl group on nitrogen	Antimicrobial	Lacks chlorophenyl substitution
4-Chloro-N-(2-methylphenyl)-6-oxo-piperidine	Piperidine core instead of dihydropyridine	Antitumor	Different core structure
N-(4-Chlorophenyl)-2-methylpyridine	Pyridine core with chlorophenyl	Antiviral	Lacks dihydropyridine structure

These comparisons highlight the unique structural attributes of 1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide that may contribute to its distinct pharmacological profile and potential applications in medicinal chemistry.

Research Findings and Future Directions

Research on this compound is in its preliminary stages, with studies focusing on its potential interactions with biological targets. Further investigation is necessary to fully understand its mechanism of action and potential therapeutic applications. The compound's structural features, including the chlorophenyl and dimethylphenyl groups, suggest potential for diverse biological activities, warranting continued exploration in the field of medicinal chemistry.